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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Reactive Yellow 185, identified by CAS number 111211-44-0, is a monoazo reactive dye

characterized by its vibrant greenish-yellow hue.[1] Primarily utilized in the textile industry for

dyeing cellulosic fibers, its molecular structure is designed to form covalent bonds with the

substrate, ensuring high colorfastness. This technical guide provides an in-depth overview of

Reactive Yellow 185, encompassing its chemical and physical properties, a detailed (though

generalized) synthesis protocol, analytical methodologies, and a review of its toxicological

profile. The guide is intended to serve as a comprehensive resource for researchers, scientists,

and professionals in drug development who may encounter this compound or its analogs in

their work, whether in the context of environmental science, toxicology, or as a reference

compound.

Chemical and Physical Properties
Reactive Yellow 185 is a complex organic molecule belonging to the azo class of dyes. Its key

properties are summarized in the table below.
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Property Value Reference

CAS Number 111211-44-0 [1]

Molecular Formula C₂₇H₂₄ClK₃N₈O₁₅S₄ [1]

Molecular Weight 981.53 g/mol [1]

Appearance Greenish-yellow powder [1]

Solubility

Soluble in water. Azo dyes can

also have some solubility in

polar organic solvents like

methanol and ethanol.[2][3]

Synthesis
The manufacturing of Reactive Yellow 185 involves a multi-step chemical synthesis. While

specific industrial protocols are proprietary, the general chemical pathway is well-documented

and involves diazotization, coupling, and condensation reactions.[1]

General Synthetic Protocol
The synthesis can be broken down into the following key stages:

Diazotization of an Aromatic Amine: The process begins with the diazotization of 4,6-

Diaminobenzene-1,3-disulfonic acid. This is typically achieved by treating the amine with a

solution of sodium nitrite in the presence of a strong acid, such as hydrochloric acid, at low

temperatures (0-5 °C) to form a reactive diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with 1-ethyl-6-hydroxy-4-methyl-

2-oxo-1,2-dihydropyridine-3-carboxamide. This electrophilic substitution reaction forms the

characteristic azo (-N=N-) linkage, which is the chromophore of the dye. The reaction is

carefully controlled with respect to pH and temperature to ensure the desired product is

formed.

Condensation with a Reactive Moiety: In a subsequent step, 2,4,6-Trichloro-1,3,5-triazine

(cyanuric chloride) is condensed with 5-Amino-2-(4-aminophenylamino)benzenesulfonic
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acid. This introduces the reactive chlorotriazine group, which is essential for the dye's ability

to bind covalently to textile fibers.

Final Condensation and Salt Formation: The product from the azo coupling step is then

condensed with the product from the cyanuric chloride condensation. The final step typically

involves the addition of potassium salts to improve the stability and solubility of the dye.[1]

Generalized synthesis workflow for Reactive Yellow 185.

Analytical Methodologies
A variety of analytical techniques can be employed for the characterization and quantification of

Reactive Yellow 185.

Spectroscopic Analysis
UV-Visible Spectroscopy: This technique is used to determine the maximum absorbance

wavelength (λmax) of the dye, which is crucial for colorimetric analysis and concentration

determination.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional

groups present in the molecule, such as the azo bond, sulfonate groups, and the triazine

ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed

information about the molecular structure of the dye.

Mass Spectrometry (MS): Coupled with liquid chromatography (LC-MS), this technique is

powerful for the identification and quantification of the dye and its degradation products.[4]

Chromatographic Separation
High-Performance Liquid Chromatography (HPLC): HPLC is the method of choice for

separating Reactive Yellow 185 from impurities or other dyes in a mixture. A reversed-phase

column with a suitable mobile phase gradient is typically used.[4]

Thin-Layer Chromatography (TLC): TLC can be used for rapid qualitative analysis and to

monitor the progress of a reaction.
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A general analytical workflow for Reactive Yellow 185.

Toxicological Profile and Biological Interactions
The toxicological profile of azo dyes is of significant interest, particularly for professionals in

drug development and environmental science. The metabolism of azo dyes can lead to the

formation of aromatic amines, some of which are known to be carcinogenic.[5]

Metabolism
Azo dyes that are ingested can be metabolized by the microbial flora in the human gut.[6]

Azoreductase enzymes produced by these bacteria can cleave the azo bond, releasing the

constituent aromatic amines.[5][6] These metabolites can then be absorbed into the

bloodstream and further metabolized by the liver.

Conceptual diagram of azo dye metabolism and potential toxicity.

Cytotoxicity and Mutagenicity
Cytotoxicity Assay (MTT Assay - General Protocol): The cytotoxicity of a compound can be

assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

assay.

Cell Culture: Human cell lines (e.g., HepG2 for liver toxicity) are cultured in 96-well plates.

Treatment: The cells are treated with various concentrations of Reactive Yellow 185 for a

specified period (e.g., 24, 48, or 72 hours).

MTT Addition: An MTT solution is added to each well and incubated. Viable cells with

active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan.

Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan

crystals.

Absorbance Measurement: The absorbance is read on a microplate reader at a specific

wavelength (e.g., 570 nm). The cell viability is expressed as a percentage of the control

(untreated cells).[7]
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Mutagenicity Assay (Ames Test - General Protocol): The Ames test is a widely used method

to assess the mutagenic potential of a chemical.[8][9]

Bacterial Strains: Histidine-dependent strains of Salmonella typhimurium are used.

Exposure: The bacterial strains are exposed to different concentrations of Reactive
Yellow 185, both with and without a metabolic activation system (S9 fraction from rat

liver).

Plating: The treated bacteria are plated on a minimal agar medium lacking histidine.

Incubation: The plates are incubated for 48-72 hours.

Colony Counting: The number of revertant colonies (bacteria that have mutated back to

being able to synthesize histidine) is counted. A significant increase in the number of

revertant colonies compared to the control indicates mutagenic potential.[8][9][10]

Fastness Properties
The fastness properties of a dye are critical for its application in the textile industry and refer to

the resistance of the color to various environmental factors.
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Fastness Property Test Method (General) Description

Light Fastness

Exposure to a standardized

light source (e.g., Xenon arc

lamp) alongside blue wool

standards.[11][12]

Measures the resistance of the

dye to fading upon exposure to

light.

Washing Fastness

Agitating a dyed fabric sample

with a standard detergent

solution in a launder-o-meter.

[13]

Assesses the resistance of the

dye to desorption and transfer

to adjacent fabrics during

washing.

Rubbing Fastness

Rubbing the dyed fabric with a

standardized white cloth under

specified pressure, both dry

and wet.[11]

Determines the extent of color

transfer from the fabric surface

to another surface by rubbing.

Perspiration Fastness

Treating the dyed fabric with

artificial perspiration solutions

(acidic and alkaline) and

incubating under pressure.[14]

Evaluates the resistance of the

dye to the action of human

perspiration.

Conclusion
Reactive Yellow 185 is a commercially important reactive azo dye with well-defined

applications in the textile industry. For the scientific and research community, it serves as a

case study for understanding the chemistry, analysis, and toxicology of reactive azo dyes.

While its primary applications are industrial, the potential for human and environmental

exposure necessitates a thorough understanding of its biological interactions. Further research

into the specific metabolic pathways and the mechanisms of toxicity of Reactive Yellow 185
and its degradation products would be beneficial for a comprehensive risk assessment. This

guide provides a foundational understanding of this compound, integrating available data to

support further scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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